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Compound of Interest

4-(4-Bromophenyl)-2-
Compound Name:
hydroxythiazole

cat. No.: B1273638

CAS Number: 3884-34-2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Bromophenyl)-2-
hydroxythiazole, a heterocyclic compound of interest in medicinal chemistry and drug
discovery. This document consolidates available data on its chemical properties, synthesis, and
potential biological activities, offering a valuable resource for researchers investigating thiazole
derivatives.

Chemical and Physical Properties

4-(4-Bromophenyl)-2-hydroxythiazole is a solid compound at room temperature. Its key
physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference
CAS Number 3884-34-2

Molecular Formula CoHeBrNOS

Molecular Weight 256.12 g/mol

Appearance Solid

Melting Point 249-253 °C

SMILES String Oclnc(csl)-c2ccc(Br)cc2

InChi Key DEOWCFMGCQNWDK-

UHFFFAOYSA-N

Synthesis

The synthesis of 4-(4-Bromophenyl)-2-hydroxythiazole can be achieved through the
Hantzsch thiazole synthesis, a well-established method for the formation of thiazole rings. This
reaction typically involves the condensation of an a-haloketone with a thioamide. For the
synthesis of a 2-hydroxythiazole derivative, a suitable thiourea equivalent that can be
hydrolyzed to the 2-hydroxy group is required. A plausible synthetic route is outlined below.

Experimental Protocol: Synthesis of 4-(4-
Bromophenyl)-2-hydroxythiazole

This protocol is a general representation based on the Hantzsch thiazole synthesis.
Optimization of reaction conditions may be necessary to achieve the desired yield and purity.

Materials:

2-Bromo-1-(4-bromophenyl)ethan-1-one

Thiourea

Ethanol

Hydrochloric acid
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e Sodium hydroxide
o Distilled water
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-bromo-1-(4-bromophenyl)ethan-1-one (1 equivalent) in ethanol.

» Addition of Thiourea: To the stirred solution, add thiourea (1.1 equivalents).

o Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

e Formation of 2-Amino-4-(4-bromophenyl)thiazole: Upon completion, cool the reaction
mixture to room temperature. The intermediate, 2-amino-4-(4-bromophenyl)thiazole, may
precipitate.

o Hydrolysis to 2-Hydroxythiazole: To the reaction mixture, add a solution of hydrochloric acid
and heat to reflux for an additional 2-4 hours to facilitate the hydrolysis of the amino group to
a hydroxyl group.

o Work-up: After cooling, neutralize the reaction mixture with a sodium hydroxide solution. The
crude product will precipitate out of the solution.

 Purification: Collect the solid product by filtration, wash with cold water, and dry. Recrystallize
the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 4-(4-
Bromophenyl)-2-hydroxythiazole.

Characterization: The final product should be characterized by techniques such as *H NMR, 3C
NMR, mass spectrometry, and melting point determination to confirm its identity and purity.
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Synthetic Workflow for 4-(4-Bromophenyl)-2-hydroxythiazole.

Biological Activity

While specific biological data for 4-(4-Bromophenyl)-2-hydroxythiazole is limited in publicly
available literature, the thiazole scaffold is a well-recognized pharmacophore present in
numerous biologically active compounds.[1] Derivatives of the closely related 4-(4-
bromophenyl)thiazole core have demonstrated promising antimicrobial and anticancer
activities.

Antimicrobial Activity

Commercial suppliers suggest that 4-(4-Bromophenyl)-2-hydroxythiazole is explored for its
potential as an antimicrobial agent.[2] Studies on derivatives of 4-(4-bromophenyl)-thiazol-2-
amine have reported promising activity against various bacterial and fungal strains.[3] For
instance, certain Schiff base derivatives have shown notable activity against S. aureus and E.
coli.[4]

Anticancer Activity
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Derivatives of 4-(4-bromophenyl)-thiazol-2-amine have been evaluated for their in vitro
anticancer activity against human cancer cell lines.[3] One study reported that a derivative
exhibited an ICso value of 10.5 uM against the MCF7 breast cancer cell line.[3] Other studies
on different derivatives have also shown significant cytotoxic effects against various cancer cell
lines, including lung adenocarcinoma.[5]

The biological potential of 4-(4-Bromophenyl)-2-hydroxythiazole itself remains an area for
further investigation. The existing data on its derivatives, however, suggests that it is a valuable
scaffold for the development of novel therapeutic agents.
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Therapeutic Potential based on Derivatives.

Safety and Handling

4-(4-Bromophenyl)-2-hydroxythiazole is classified as a hazardous substance. Appropriate
safety precautions must be taken during handling and storage.

Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE):
e Dust mask type N95 (US)
e Eyeshields

e Gloves

Conclusion

4-(4-Bromophenyl)-2-hydroxythiazole is a chemical compound with a foundation in the
medicinally significant thiazole family. While direct and extensive biological data on this specific
molecule is not yet widely published, the documented antimicrobial and anticancer activities of
its close derivatives highlight its potential as a valuable building block for the design and
synthesis of new therapeutic agents. This guide provides a starting point for researchers
interested in exploring the synthetic chemistry and pharmacological profile of this and related
compounds. Further investigation into its specific biological targets and mechanisms of action
is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-3884-34-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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